Cas no 2175978-35-3 (2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine)

• Product Name: 2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine
• CAS No: 2175978-35-3
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5324926
• Update Time: 2025-06-08

2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-[(oxolan-2-yl)methoxy]pyrazine
• 2-methyl-3-(oxolan-2-ylmethoxy)pyrazine
• 2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine

• Inchi： 1S/C10H14N2O2/c1-8-10(12-5-4-11-8)14-7-9-3-2-6-13-9/h4-5,9H,2-3,6-7H2,1H3
• InChI Key： LNPVNXMZGVTVIT-UHFFFAOYSA-N
• SMILES： O1CCCC1COC1C(C)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• XLogP3: 1.9
• Topological Polar Surface Area: 44.2

Additional information on 2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine

Comprehensive Overview of 2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine (CAS No. 2175978-35-3)

2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine (CAS No. 2175978-35-3) is a specialized organic compound that has garnered significant attention in the fields of flavor and fragrance chemistry, pharmaceuticals, and agrochemicals. This compound, characterized by its unique pyrazine backbone and tetrahydrofuran-derived ether linkage, exhibits versatile applications due to its structural complexity and functional group diversity. Researchers and industry professionals are increasingly exploring its potential in synthetic chemistry and material science, driven by its ability to impart distinct aromatic properties and act as a key intermediate in complex molecular architectures.

The growing interest in 2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine is reflected in its frequent appearance in academic literature and patent filings. Its CAS number 2175978-35-3 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in global chemical databases. The compound's oxolan-2-yl methoxy moiety enhances its solubility and reactivity, making it a valuable candidate for green chemistry applications, where sustainable synthesis methods are prioritized. This aligns with current trends in reducing environmental impact while maintaining high efficiency in industrial processes.

In the flavor and fragrance industry, 2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine is prized for its ability to contribute roasted, nutty, or earthy notes, often sought after in gourmet food products and premium perfumery. Its structural similarity to naturally occurring pyrazines—commonly found in coffee, cocoa, and roasted meats—makes it a bio-inspired flavor enhancer. Consumers and manufacturers alike are increasingly demanding natural-like additives, positioning this compound as a strategic ingredient in clean-label formulations. Searches for "pyrazine-based flavors" and "sustainable aroma chemicals" have surged, highlighting its relevance in modern product development.

From a pharmacological perspective, the pyrazine core of this compound is a well-known pharmacophore, often associated with bioactive molecules. While CAS 2175978-35-3 itself is not a drug, its derivatives are under investigation for potential therapeutic applications, including antimicrobial and anti-inflammatory properties. The integration of computational chemistry and AI-driven drug discovery has accelerated the exploration of such compounds, addressing frequent queries like "pyrazine derivatives in medicine" or "heterocyclic compounds for drug design." This intersection of chemistry and technology underscores the compound's multidisciplinary appeal.

In agrochemical research, 2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine is studied for its potential role in crop protection formulations. Its structural features may contribute to the development of novel pesticides or plant growth regulators, aligning with the global push for sustainable agriculture. As searches for "eco-friendly agrochemicals" and "next-generation crop enhancers" rise, this compound's adaptability positions it as a candidate for innovation in this sector. Regulatory agencies emphasize the need for safer alternatives, further driving research into molecules like this.

Synthetically, the preparation of 2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine involves multi-step organic transformations, often leveraging catalytic methods or microwave-assisted synthesis to improve yields and reduce waste. Recent advancements in flow chemistry have also been applied to its production, addressing industrial scalability challenges. These methodologies resonate with professionals searching for "efficient synthetic routes for heterocycles" or "scalable organic synthesis techniques." The compound's versatility in reactions—such as etherification or cross-coupling—makes it a frequent subject in methodological studies.

In summary, 2-Methyl-3-[(oxolan-2-yl)methoxy]pyrazine (CAS No. 2175978-35-3) represents a compelling example of how targeted molecular design can address diverse industrial and scientific needs. Its applications span flavors, pharmaceuticals, and agrochemicals, each benefiting from its distinct chemical profile. As research continues to uncover new possibilities, this compound is poised to remain a focal point in discussions about functional materials, sustainable chemistry, and innovative product development.